Cas no 1509721-41-8 (5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine)
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- Z1270451537
- AKOS015542907
- 5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine
- EN300-1850243
- 1509721-41-8
- 5-(2,3-Dihydro-5-benzofuranyl)-3-isoxazolamine
-
- Inchi: 1S/C11H10N2O2/c12-11-6-10(15-13-11)7-1-2-9-8(5-7)3-4-14-9/h1-2,5-6H,3-4H2,(H2,12,13)
- InChI Key: HLJWYTUUSRYDCU-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C3OCCC3=C2)=CC(N)=N1
Computed Properties
- Exact Mass: 202.074227566g/mol
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 61.3Ų
Experimental Properties
- Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 454.2±45.0 °C(Predicted)
- pka: 1.98±0.10(Predicted)
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1850243-0.05g |
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine |
1509721-41-8 | 95% | 0.05g |
$285.0 | 2023-09-19 | |
| Enamine | EN300-1850243-0.1g |
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine |
1509721-41-8 | 95% | 0.1g |
$426.0 | 2023-09-19 | |
| Enamine | EN300-1850243-0.25g |
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine |
1509721-41-8 | 95% | 0.25g |
$607.0 | 2023-09-19 | |
| Enamine | EN300-1850243-0.5g |
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine |
1509721-41-8 | 95% | 0.5g |
$959.0 | 2023-09-19 | |
| Enamine | EN300-1850243-1.0g |
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine |
1509721-41-8 | 95% | 1.0g |
$1229.0 | 2023-07-07 | |
| Enamine | EN300-1850243-2.5g |
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine |
1509721-41-8 | 95% | 2.5g |
$2408.0 | 2023-09-19 | |
| Enamine | EN300-1850243-5.0g |
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine |
1509721-41-8 | 95% | 5.0g |
$3562.0 | 2023-07-07 | |
| Enamine | EN300-1850243-10.0g |
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine |
1509721-41-8 | 95% | 10.0g |
$5283.0 | 2023-07-07 | |
| 1PlusChem | 1P028KSG-50mg |
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine |
1509721-41-8 | 95% | 50mg |
$402.00 | 2024-06-20 | |
| 1PlusChem | 1P028KSG-100mg |
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine |
1509721-41-8 | 95% | 100mg |
$589.00 | 2024-06-20 |
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine
Introduction to 5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine (CAS No. 1509721-41-8)
5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine, identified by the CAS number 1509721-41-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic amines, characterized by its fused ring system and amine functional group, which makes it a promising candidate for further exploration in drug discovery and development.
The molecular framework of 5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine incorporates a benzofuran moiety linked to an oxazole ring, both of which are well-documented scaffolds in medicinal chemistry. The benzofuran segment is known for its role in various bioactive molecules, while the oxazole ring contributes to the compound's potential pharmacological properties. This combination suggests that the compound may exhibit multiple biological activities, making it an intriguing subject for further investigation.
In recent years, there has been a growing interest in designing molecules that combine different pharmacophoric elements to enhance their therapeutic potential. The presence of both benzofuran and oxazole moieties in 5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine aligns with this trend. Such hybrid structures often exhibit improved solubility, bioavailability, and target specificity compared to traditional monopharmacophoric compounds.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The oxazole ring is particularly noteworthy, as it has been extensively studied for its role in various biological processes. For instance, oxazole derivatives have shown promise in treating inflammatory diseases, bacterial infections, and even certain types of cancer. The benzofuran moiety further enhances the compound's versatility by contributing to its binding affinity and selectivity for biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new treatments to market more efficiently.
The synthesis of 5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-am ine presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in assembling the desired framework efficiently.
In addition to its synthetic significance, 5-(2,3-dihydro -1-benzofuran -5 -yl)-1 , 2 -ox azol -3 -ami ne holds promise for therapeutic applications. Preliminary studies suggest that this compound may interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions could potentially lead to the development of new drugs that target conditions such as cancer, neurodegenerative disorders, and autoimmune diseases.
The benzofuran segment of the molecule is particularly noteworthy for its ability to modulate biological processes. For example, certain benzofuran derivatives have been shown to inhibit key enzymes involved in inflammation and oxidative stress. Similarly, the oxazole ring has demonstrated anti-inflammatory and antimicrobial properties in several studies. The combination of these two pharmacophoric elements in 5-(2 , 3 -dihydro -1 -benz oful ran -5 -yl ) - 1 , 2 -ox azol - 3 -am ine could lead to a synergistic effect that enhances its therapeutic efficacy.
As research continues to uncover new applications for this compound , it is likely that 5-( 2 , 3 -dihydro - 1 -benz oful ran - 5 -yl ) - 1 , 2 -ox azol - 3 -am ine will play a significant role in future drug development efforts . Its unique structural features and potential biological activities make it a valuable asset for medicinal chemists and biologists alike . By exploring its full therapeutic potential , researchers can contribute to advancements that improve human health and well-being.
1509721-41-8 (5-(2,3-dihydro-1-benzofuran-5-yl)-1,2-oxazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)